Cas no 185058-54-2 (N-(1-Benzylpiperidin-4-yl)-3-nitropyridin-2-amine)

• Product Name: N-(1-Benzylpiperidin-4-yl)-3-nitropyridin-2-amine
• CAS No: 185058-54-2
• MF: C₁₇H₂₀N₄O₂
• MW: 312.366303443909
• MDL: MFCD01566541
• CID: 1075314
• PubChem ID: 2823254
• Update Time: 2025-06-13

N-(1-Benzylpiperidin-4-yl)-3-nitropyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• N-(1-Benzylpiperidin-4-yl)-3-nitropyridin-2-amine
• N-(1-Benzyl-4-piperidinyl)-3-nitro-2-pyridinamine
• (1-Benzyl-piperidin-4-yl)-(3-nitro-pyridin-2-yl)-aMine
• 185058-54-2
• CS-0269982
• G63848
• DA-08952
• A880739
• Z31231631
• AKOS001354127
• UIBJMSJDIJXDTQ-UHFFFAOYSA-N
• CCG-249939
• MFCD01566541
• Oprea1_232412
• SCHEMBL6166008

• MDL： MFCD01566541
• Inchi： 1S/C17H20N4O2/c22-21(23)16-7-4-10-18-17(16)19-15-8-11-20(12-9-15)13-14-5-2-1-3-6-14/h1-7,10,15H,8-9,11-13H2,(H,18,19)
• InChI Key： UIBJMSJDIJXDTQ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CN=C1NC1CCN(CC2C=CC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 312.15862589g/mol
• Monoisotopic Mass: 312.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 74Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on N-(1-Benzylpiperidin-4-yl)-3-nitropyridin-2-amine

Comprehensive Overview of N-(1-Benzylpiperidin-4-yl)-3-nitropyridin-2-amine (CAS No. 185058-54-2)

N-(1-Benzylpiperidin-4-yl)-3-nitropyridin-2-amine is a specialized organic compound with a unique molecular structure that combines a benzylpiperidine moiety with a nitropyridine group. This compound, identified by its CAS number 185058-54-2, has garnered significant attention in pharmaceutical and chemical research due to its potential applications in drug discovery and development. Researchers are particularly interested in its structure-activity relationship (SAR), which could unlock new therapeutic avenues.

The compound's nitropyridine component is known for its electron-withdrawing properties, making it a valuable scaffold in medicinal chemistry. Meanwhile, the benzylpiperidine fragment contributes to its lipophilicity, which can influence bioavailability and blood-brain barrier penetration. These characteristics make N-(1-Benzylpiperidin-4-yl)-3-nitropyridin-2-amine a subject of interest for studies targeting central nervous system (CNS) disorders and other neurological conditions.

In recent years, the demand for novel heterocyclic compounds has surged, driven by the need for innovative treatments in areas such as neurodegenerative diseases and psychiatric disorders. This compound's molecular diversity aligns with current trends in fragment-based drug design, where researchers aim to optimize small molecules for enhanced efficacy and reduced side effects. Its synthetic versatility also makes it a candidate for combinatorial chemistry libraries.

From a synthetic chemistry perspective, N-(1-Benzylpiperidin-4-yl)-3-nitropyridin-2-amine offers opportunities for catalyzed coupling reactions and selective functionalization. Its nitro group can serve as a precursor for further derivatization, enabling the creation of analogs with tailored properties. This adaptability is crucial for high-throughput screening campaigns in drug discovery.

The compound's physicochemical properties, such as solubility and stability, are critical for its potential in vitro and in vivo applications. Researchers often explore its logP values and pKa to predict its behavior in biological systems. These metrics are essential for ADME (Absorption, Distribution, Metabolism, and Excretion) profiling, a cornerstone of modern pharmacokinetic studies.

Given the growing interest in precision medicine, N-(1-Benzylpiperidin-4-yl)-3-nitropyridin-2-amine could play a role in developing targeted therapies. Its structural features may interact with specific enzyme active sites or receptor subtypes, offering selectivity advantages. This aligns with the broader shift toward personalized healthcare solutions.

In the context of green chemistry, efforts to synthesize this compound using eco-friendly protocols are gaining traction. Researchers are exploring catalyst-free reactions and biodegradable solvents to minimize environmental impact. Such innovations resonate with the global push for sustainable pharmaceutical manufacturing.

For those seeking custom synthesis or bulk quantities of CAS 185058-54-2, it is essential to collaborate with reputable suppliers who adhere to Good Manufacturing Practices (GMP). Quality control measures, including HPLC purity analysis and NMR characterization, ensure the compound meets rigorous standards for research use.

In summary, N-(1-Benzylpiperidin-4-yl)-3-nitropyridin-2-amine represents a compelling case study in the intersection of medicinal chemistry and drug development. Its multifaceted applications, from CNS drug candidates to chemical biology probes, underscore its relevance in contemporary scientific inquiry. As the field evolves, this compound may emerge as a key player in addressing unmet medical needs.